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Compound of Interest

Compound Name: 2-Pentene, 1-bromo-

Cat. No.: B3429274

IMMEDIATE ACTION REQUIRED: Due to its hazardous properties, 2-Pentene, 1-bromo- must
be disposed of as hazardous waste through a licensed professional waste disposal service.
On-site neutralization is not recommended due to the lack of validated laboratory-scale
protocols and the potential for hazardous reactions.

This document provides essential safety and logistical information for the proper management
and disposal of 2-Pentene, 1-bromo-. The following procedures are designed for researchers,
scientists, and drug development professionals to ensure safe handling of this substance from
the point of use to final disposal.

Safety and Hazard Summary

2-Pentene, 1-bromo- is a hazardous chemical with the following primary concerns:

o Flammability: It is a flammable liquid and vapor with a flash point of 23°C (73.4°F). Vapors
can form explosive mixtures with air and may travel to an ignition source and flash back.

» Corrosivity: It causes severe skin burns and eye damage.[1]
 Toxicity: It is harmful if inhaled or swallowed and can cause respiratory irritation.[2][3]

A summary of key quantitative safety data is provided in the table below.
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Property Value

Flash Point 23 °C (73.4 °F) - closed cup
Boiling Point 122 °C (lit.)

Density 1.26 g/mL at 25 °C (lit.)

o Flammable Liquid 3, Skin Corrosion 1B, Eye
Hazard Classifications
Damage 1

Personal Protective Equipment (PPE)

When handling 2-Pentene, 1-bromo- for any purpose, including preparation for disposal, the
following PPE is mandatory:

» Eye Protection: Tightly fitting safety goggles and a face shield (8-inch minimum).

o Hand Protection: Chemical-resistant gloves (inspect before use). Use proper glove removal
technique to avoid skin contact.

o Skin and Body Protection: Wear suitable protective clothing, such as a lab coat, and ensure
skin is not exposed.

o Respiratory Protection: Use in a well-ventilated area, preferably a fume hood. If the risk of
inhalation is high, a respirator with an appropriate filter (e.g., type ABEK (EN14387)) may be
necessary.

Operational Disposal Plan: Step-by-Step Guidance

This plan outlines the procedure for the safe collection and storage of 2-Pentene, 1-bromo-
waste prior to collection by a professional disposal service.

Step 1: Waste Collection

» All materials contaminated with 2-Pentene, 1-bromo-, including unused product, solutions,
and contaminated consumables (e.g., pipette tips, absorbent paper), must be treated as
hazardous waste.
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o Collect liquid waste in a designated, properly labeled, and sealable waste container. The
container should be made of a material compatible with halogenated organic compounds.

e Do not mix 2-Pentene, 1-bromo- with incompatible waste streams. It is incompatible with
strong oxidizing agents and strong bases.

Step 2: Waste Labeling and Storage

o Clearly label the waste container with "Hazardous Waste," the full chemical name "2-
Pentene, 1-bromo-," and the associated hazard symbols (flammable, corrosive).

o Store the sealed waste container in a cool, dry, well-ventilated area designated for
hazardous waste storage.

o Ensure the storage area is away from sources of ignition, heat, and incompatible materials.
[4] The container should be stored locked up.[4]

Step 3: Arrange for Professional Disposal

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
chemical waste disposal company to schedule a pickup.

o Provide the disposal company with the Safety Data Sheet (SDS) for 2-Pentene, 1-bromo-.

o The recommended method of disposal is incineration in a chemical incinerator equipped with
an afterburner and scrubber.

Step 4: Spill and Emergency Procedures
 In case of a spill, evacuate personnel to a safe area and ensure adequate ventilation.

* Remove all sources of ignition. Use spark-proof tools and explosion-proof equipment for
cleanup.

» Contain the spill using an inert absorbent material (e.g., sand, silica gel, vermiculite).

» Collect the absorbent material and place it in a sealed container for disposal as hazardous
waste.
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e Do not allow the product to enter drains.

Experimental Protocols: Decontamination

Note: The following protocol is for the decontamination of surfaces and equipment, not for the
bulk neutralization of 2-Pentene, 1-bromo- waste.

Surface Decontamination:

Ensure the area is well-ventilated.

o Wear the appropriate PPE as described in Section 2.
e Prepare a solution of soap and plenty of water.

o Wipe the contaminated surface thoroughly.

» Rinse the surface with water.

o Collect all cleaning materials (wipes, gloves, etc.) in a sealed bag and dispose of them as
hazardous waste.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper
disposal of 2-Pentene, 1-bromo-.
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Disposal Workflow for 2-Pentene, 1-bromo-

Waste Generation & Segregation

Generate 2-Pentene, 1-bromo- Waste

;

Is waste mixed with other chemicals?

Yes

Segregate into a dedicated
halogenated organic waste container

Consult EHS for mixed waste disposal protocol

Labeling & Storage

Label container with:
- 'Hazardous Waste'
- '2-Pentene, 1-bromo-'
- Hazard Symbols (Flammable, Corrosive)

'

Store in a cool, dry, well-ventilated area
way from ignition sources and incompatibles

Q

Final Disposal

Contact licensed professional
waste disposal service or EHS

;

Provide Safety Data Sheet (SDS)

Waste collected for incineration

Click to download full resolution via product page

Caption: Disposal Workflow for 2-Pentene, 1-bromo-
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b3429274?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-2-pentene_-predominantly-trans
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-2-pentene_-predominantly-trans
https://www.chembk.com/en/chem/(E)-1-bromo-2-pentene
https://www.chembk.com/en/chem/2-Pentene,%201-bromo-,%20(2E)-
https://www.chemicalbook.com/msds/1-bromo-2-pentene-95-predominantly-cis.htm
https://www.benchchem.com/product/b3429274#2-pentene-1-bromo-proper-disposal-procedures
https://www.benchchem.com/product/b3429274#2-pentene-1-bromo-proper-disposal-procedures
https://www.benchchem.com/product/b3429274#2-pentene-1-bromo-proper-disposal-procedures
https://www.benchchem.com/product/b3429274#2-pentene-1-bromo-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3429274?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3429274?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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